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Compound of Interest

Compound Name: Sporidesmolide

CAS No.: 11113-90-9

Cat. No.: B1140420

Get Quote

Part 1: The Hazard Landscape & Scientific Context
1.1 Compound Identity & Distinction Sporidesmolide (I, II, III) is a cyclic depsipeptide

metabolite isolated from Pithomyces chartarum (formerly Sporidesmium bakeri).

Crucial Distinction: Do not conflate Sporidesmolide with Sporidesmin. While both are

produced by the same fungus, Sporidesmin is a highly toxic epidithiodioxopiperazine

responsible for facial eczema in ruminants via reactive oxygen species (ROS) generation.

Sporidesmolide Profile: While less acutely toxic than sporidesmin, Sporidesmolide acts as

a valinomycin-like ionophore and exhibits cytotoxic properties. In the absence of

comprehensive human toxicity data (LD50), it must be handled as a Bioactive Cytotoxic

Agent (BSL-1/Chemical Hazard Level 2).

1.2 The "Silent" Risks

The DMSO Trojan Horse: Sporidesmolide is hydrophobic and requires organic solvents like

Dimethyl Sulfoxide (DMSO) or Ethanol for solubilization.[1] DMSO is a potent skin penetrant;
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if Sporidesmolide is dissolved in DMSO, the solvent will carry the toxin directly through

intact skin and nitrile gloves, bypassing the stratum corneum.

Electrostatic Dispersion: As a lyophilized powder, cyclic peptides are prone to static charge,

causing "fly-away" particles that pose an inhalation risk during weighing.

Part 2: Personal Protective Equipment (PPE) Matrix
This matrix is designed to create a redundant barrier system. Relying on a single layer is a

critical failure point when handling DMSO-solvated peptides.
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Protection Zone Required Equipment
Technical Justification
(The "Why")

Respiratory Fume Hood (Class II Type A2)

Primary Control: Prevents

inhalation of aerosolized

powder. N95 respirators are

insufficient for volatile solvents

(ethanol) often used in

cleaning.

Dermal (Hands) Double Gloving Strategy

Layer 1 (Inner): 4 mil Nitrile

(Tactile sensitivity).Layer 2

(Outer): 5-8 mil Nitrile or

Neoprene (Chemical

resistance).Note: If using

DMSO, change outer gloves

immediately upon splash

contact.

Ocular Chemical Splash Goggles

Safety glasses with side

shields are inadequate against

liquid splashes that can run

down the forehead into the

eyes.

Body
Tyvek® Lab Coat / Sleeve

Covers

Standard cotton coats absorb

liquids. Tyvek provides a fluid-

resistant barrier against

solvent spills.

Part 3: Operational Protocol (Step-by-Step)
Phase A: Preparation & Engineering Controls

Airflow Verification: Verify the fume hood sash is at the safe working height (usually 18

inches). Confirm face velocity is between 80–100 fpm using the built-in monitor or a vane

anemometer.
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Static Neutralization: Place an ionizing fan or anti-static gun inside the hood 5 minutes prior

to weighing. Causality: This prevents the peptide powder from repelling off the spatula,

reducing mass loss and contamination.

Phase B: Weighing & Solubilization (The Critical Zone)
The "Well" Technique: Do not weigh directly onto a flat boat. Use a deep-vessel weighing

boat or a pre-tared glass vial.

Solvent Addition:

Add the solvent (DMSO/Ethanol) slowly down the side of the vial to avoid displacing

powder.

Self-Validating Step: Hold the vial against a dark background with a light source behind it.

Cyclic depsipeptides can form gelatinous clumps. Vortex until no refractive schlieren lines

or particles are visible.

Cap & Seal: Parafilm all vials immediately after solubilization.

Phase C: Waste Disposal & Decontamination
Liquids: Dispose of Sporidesmolide solutions in High BTU Incineration streams (Chemical

Waste). Do not pour down the drain; cyclic peptides are stable and can persist in water

systems.

Solids: Contaminated gloves, weighing boats, and paper towels must go into Hazardous

Solid Waste (yellow bag/bin), not regular trash.

Surface Decon: Wash the hood surface with 10% Bleach (Sodium Hypochlorite) followed by

70% Ethanol. Mechanism: Bleach oxidizes the peptide bonds; Ethanol removes the residue.

Part 4: Visualizing the Safety Logic
Diagram 1: Handling & PPE Decision Workflow
This logic flow ensures that the operator adjusts their PPE based on the physical state of the

compound (Solid vs. Liquid).
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Caption: Decision logic for adapting safety controls based on the physical state of

Sporidesmolide.

Diagram 2: Spill Response Protocol
A self-validating loop for managing accidental release.

Spill Detected Assess Volume & Location

Evacuate & Post SignageLarge (>50ml)

Don Extra PPE
(Splash Apron, Face Shield)

Small (<50ml) Absorb with Vermiculite/Pads Decon: 10% Bleach -> 70% EtOH Verify: No Visible Residue Dispose as HazMat

Click to download full resolution via product page

Caption: Immediate response workflow for Sporidesmolide spills, prioritizing containment and

chemical neutralization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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